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Compound of Interest

Compound Name: 2-Bromo-4-ethoxy-1-nitrobenzene

Cat. No.: B1283775 Get Quote

An In-depth Technical Guide on the Solubility and Physical Constants of 2-Bromo-4-ethoxy-1-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical constants and

solubility profile of 2-Bromo-4-ethoxy-1-nitrobenzene. It includes detailed experimental

protocols for determining these properties, catering to the needs of researchers in chemistry

and drug development.

Physical and Chemical Properties
2-Bromo-4-ethoxy-1-nitrobenzene is an aromatic organic compound. While experimentally

determined data for some physical properties like melting and boiling points are not readily

available in published literature, a number of key constants have been computed and are

presented below. For context, experimental values for structurally similar compounds are

provided where available.

Table 1: Physical and Chemical Constants of 2-Bromo-4-ethoxy-1-nitrobenzene
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Property Value Source

IUPAC Name
2-bromo-1-ethoxy-4-

nitrobenzene
[1]

CAS Number 58244-42-1, 57279-69-3 [2][1]

Molecular Formula C₈H₈BrNO₃ [1]

Molecular Weight 246.06 g/mol [1]

Appearance Solid (inferred) [3]

Melting Point

Data not available. Reference:

1-(2-bromoethoxy)-4-

nitrobenzene melts at 62-65°C.

[4]

Boiling Point

Data not available. Reference:

2-Bromo-4-methoxy-1-

nitrobenzene boils at 279.4°C.

[5]

Density

Data not available. Reference:

2-Bromo-4-methoxy-1-

nitrobenzene has a density of

1.64 g/cm³.

[5]

XLogP3 (Lipophilicity) 2.8 [2][1]

Solubility Profile
The solubility of a compound is a critical parameter in research and development, influencing

everything from reaction conditions to bioavailability. Based on the structure and the calculated

lipophilicity (XLogP3 = 2.8), a qualitative solubility profile for 2-Bromo-4-ethoxy-1-
nitrobenzene can be predicted. The molecule lacks strongly acidic or basic functional groups,

and its significant nonpolar surface area, contributed by the benzene ring and bromo-

substituent, suggests poor solubility in aqueous solvents and good solubility in organic

solvents.

Table 2: Predicted Solubility of 2-Bromo-4-ethoxy-1-nitrobenzene
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Solvent Predicted Solubility Rationale

Water Insoluble

The molecule is largely

nonpolar and incapable of

significant hydrogen bonding

with water.[6][7]

5% Aqueous HCl Insoluble

Lacks a basic functional group

(like an amine) to form a

soluble salt.[8][9]

5% Aqueous NaOH Insoluble

Lacks a sufficiently acidic

proton (like a carboxylic acid or

phenol) to be deprotonated by

a dilute base.[8][9]

Diethyl Ether Soluble
"Like dissolves like" principle;

both are relatively nonpolar.

Acetone Soluble

A polar aprotic solvent capable

of dissolving moderately

nonpolar compounds.

Ethanol Soluble

The ethyl group of ethanol

provides nonpolar character,

allowing it to dissolve other

organic molecules.

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the key

physical constants of a solid organic compound like 2-Bromo-4-ethoxy-1-nitrobenzene.

Melting Point Determination (Capillary Method)
The melting point is a fundamental property for identifying a compound and assessing its purity.

A sharp melting range (typically 0.5-1.0°C) is indicative of a pure substance, while impurities

tend to depress and broaden the melting range.[10][11]

Methodology:
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Sample Preparation: Place a small amount of the dry, crystalline 2-Bromo-4-ethoxy-1-
nitrobenzene onto a watch glass and crush it into a fine powder using a spatula.[12]

Capillary Loading: Invert a capillary tube (sealed at one end) and tap the open end into the

powdered sample. The tube should contain a small, tightly packed column of the solid,

approximately 2-3 mm in height.[13]

Apparatus Setup: Insert the loaded capillary tube into the sample holder of a melting point

apparatus (e.g., a Mel-Temp or DigiMelt unit).[10][13]

Rapid Determination (Optional): First, heat the sample rapidly to find an approximate melting

range. This saves time in the subsequent, more accurate measurement.[11][13]

Accurate Determination: Allow the apparatus to cool to at least 15-20°C below the

approximate melting point. Prepare a new sample and heat it slowly, ensuring the

temperature increases at a rate of no more than 1-2°C per minute near the expected melting

point.[10][13]

Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample has liquefied (T₂). The melting point is reported as

the range T₁ - T₂.[10][14]

Density Determination (Liquid Displacement Method)
For an insoluble, irregular solid, density is most accurately determined by measuring the

volume of a liquid it displaces, based on Archimedes' principle.[15][16]

Methodology:

Mass Measurement: Accurately weigh a sample of 2-Bromo-4-ethoxy-1-nitrobenzene (e.g.,

5-10 g) using an analytical balance. Record this mass as m.

Initial Volume: Add a known volume of a liquid in which the compound is insoluble (e.g.,

water) to a graduated cylinder. The volume should be sufficient to fully submerge the solid.

Record this initial volume as V₁.[17]
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Displacement: Carefully slide the weighed solid into the graduated cylinder, ensuring no

liquid splashes out. Ensure the solid is fully submerged.

Final Volume: Read the new volume from the graduated cylinder. Record this final volume as

V₂.

Calculation: The volume of the solid (V_solid) is the difference between the final and initial

volumes (V₂ - V₁). The density (ρ) is then calculated using the formula: ρ = m / (V₂ - V₁)

Qualitative Solubility Testing
This procedure systematically determines the solubility of a compound in different solvents to

classify it based on its functional groups and polarity.[18]

Methodology:

Sample Preparation: For each test, place approximately 10-20 mg of the solid compound

into a clean, small test tube.[7]

Solvent Addition: Add approximately 1 mL of the chosen solvent to the test tube.[9]

Observation: Vigorously shake or stir the mixture for 30-60 seconds.[9] Observe whether the

solid dissolves completely. A compound is considered "soluble" if it dissolves completely.

Systematic Testing: Perform the test sequentially as outlined in the workflow diagram below.

Test 1: Water. If soluble, test the resulting solution with litmus or pH paper to determine if it

is acidic or basic.[7][8]

Test 2: 5% NaOH. If insoluble in water, test in 5% NaOH. Solubility indicates a weak or

strong acidic functional group.

Test 3: 5% HCl. If insoluble in the above, test in 5% HCl. Solubility indicates a basic

functional group.

Test 4: Organic Solvent (e.g., Diethyl Ether or Toluene). Test solubility in a nonpolar

organic solvent.
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Visualized Experimental Workflows
The logical steps for determining the physical properties described above are visualized using

the following diagrams.
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Sample Preparation
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Result
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Caption: Workflow for Melting Point Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1283775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Setup

Heating & Observation

Result
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Fill small test tube
with ~1-2 mL of liquid

Insert inverted, sealed
capillary tube

Attach tube to thermometer

Immerse assembly in
heating bath (Thiele tube)
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stream of bubbles from capillary

Remove heat and
allow to cool slowly
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the capillary tube

Record temperature when
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Caption: Workflow for Boiling Point Determination.
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Mass Measurement

Volume Measurement

Calculation

Start

Weigh solid sample
on analytical balance (m)

Add non-reacting liquid to
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solid to cylinder
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Caption: Workflow for Density Determination.
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Caption: Workflow for Qualitative Solubility Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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